Cas no 2704-78-1 (Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-)

• Product Name: Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-
• CAS No: 2704-78-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 284476
• PubChem ID: 17616
• Update Time: 2025-04-19

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-
• 2-(3-acetyl-2,2-dimethylcyclobutyl)acetaldehyde
• 2,2-dimethyl-3-acetyl-cyclobutyl-ethanal
• cis-pinonaldehyde
• Cyclobutaneacetaldehyde,3-acetyl-2,2-dimethyl
• pinonaldehyde
• NSC 46246
• NSC46246
• AKOS006305896
• GCHDWVBHKDJOKU-UHFFFAOYSA-N
• (3-Acetyl-2,2-dimethylcyclobutyl)acetaldehyde
• NSC-46246
• 2704-78-1
• 2-(3-ACETYL-2,2-DIMETHYL-CYCLOBUTYL)ACETALDEHYDE
• DTXSID80949802
• 3-acetyl-2,2-dimethylcyclobutaneacetaldehyde
• SCHEMBL14844084

• Inchi： 1S/C10H16O2/c1-7(12)9-6-8(4-5-11)10(9,2)3/h5,8-9H,4,6H2,1-3H3
• InChI Key： GCHDWVBHKDJOKU-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC(CC=O)C1(C)C

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.9

Experimental Properties

• Density: 0.958
• Boiling Point: 242.3°Cat760mmHg
• Flash Point: 88.7°C
• Refractive Index: 1.442
• PSA: 34.14000
• LogP: 1.82670